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Compound of Interest

Compound Name: Zinc oxide hydrate

Cat. No.: B1602336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the solubility of zinc oxide
hydrate (ZnO·nH₂O), a compound of significant interest in various scientific and

pharmaceutical applications. This document outlines the compound's solubility in a range of

solvents, details experimental protocols for solubility determination, and illustrates key chemical

pathways and experimental workflows.

Core Concepts in Zinc Oxide Hydrate Solubility
Zinc oxide is classified as an amphoteric oxide, meaning it exhibits both acidic and basic

properties.[1] Consequently, its solubility is highly dependent on the pH of the solvent. While it

is practically insoluble in water and neutral aqueous solutions, it readily dissolves in both acidic

and alkaline environments.[1] In aqueous solutions, zinc oxide exists in hydrated forms, which

are often represented as zinc hydroxide, Zn(OH)₂.

The solubility of zinc oxide in water is minimal, with reported values in the range of 1.6 mg/L at

29°C.[2] However, this solubility is dramatically influenced by the presence of acids or bases.

Quantitative Solubility Data
The following tables summarize the available quantitative data on the solubility of zinc oxide in

various solvents. It is important to note that solubility is influenced by factors such as

temperature, particle size, and the specific experimental conditions.
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Table 1: Solubility of Zinc Oxide in Aqueous Media

Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Reference

Deionized Water 29 0.00016 1.97 x 10⁻⁵ [2]

Nanopure Water Not Specified
0.000718 -

0.000740
~8.8 x 10⁻⁵ [3]

Note: The conversion to g/100 mL and mol/L is based on the provided data and the molar mass

of ZnO (81.38 g/mol ).

Table 2: Solubility of Zinc Oxide in Acidic and Alkaline Solutions

Solvent
(Aqueous)

Concentration
Temperature
(°C)

Solubility of
Zinc Species

Reference

Hydrochloric Acid

(HCl)
Not Specified Not Specified Soluble [1]

Sulfuric Acid

(H₂SO₄)
Not Specified Not Specified Soluble

Sodium

Hydroxide

(NaOH)

Not Specified Not Specified Soluble [1]

Further quantitative data for specific concentrations of acids and bases is not readily available

in a consolidated format in the searched literature. The solubility in these media is generally

high due to the chemical reactions detailed below.

Chemical Dissolution Pathways
The amphoteric nature of zinc oxide dictates its dissolution in acidic and alkaline media through

distinct chemical reactions.
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In acidic solutions, zinc oxide reacts to form soluble zinc salts. For example, with hydrochloric

acid, the reaction is:

ZnO + 2HCl → ZnCl₂ + H₂O[1]

In alkaline solutions, zinc oxide dissolves to form soluble zincate complexes. With a strong

base like sodium hydroxide, the reaction proceeds as follows:

ZnO + 2NaOH + H₂O → Na₂[Zn(OH)₄][1]

These fundamental reactions are visualized in the following diagram:

Amphoteric reactions of zinc oxide.

Experimental Protocols for Solubility Determination
A standard and widely accepted method for determining the thermodynamic solubility of

sparingly soluble compounds like zinc oxide is the Shake-Flask Method.[4][5][6][7][8][9]

Principle of the Shake-Flask Method
An excess amount of the solid compound is agitated in a specific solvent at a constant

temperature until equilibrium is reached. At equilibrium, the concentration of the dissolved

solute in the supernatant is measured, which represents the solubility of the compound under

those conditions.

Detailed Methodology
Preparation:

Accurately weigh an amount of zinc oxide hydrate powder that is in excess of its

expected solubility.

Add the powder to a flask of a known volume of the desired solvent (e.g., deionized water,

acidic buffer, alkaline solution).

Seal the flask to prevent solvent evaporation.

Equilibration:
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Place the flask in a constant temperature shaker bath.

Agitate the flask at a constant speed (e.g., 150-300 rpm) for a predetermined period

(typically 24-72 hours) to ensure equilibrium is reached.[4] It is advisable to take samples

at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration of the

dissolved solute is no longer changing.

Sample Separation:

After equilibration, cease agitation and allow the suspension to settle.

Carefully withdraw a sample of the supernatant. It is crucial to separate the undissolved

solid from the liquid phase. This can be achieved by:

Centrifugation: Centrifuge the sample at a high speed to pellet the solid particles.

Filtration: Use a syringe filter with a pore size that will retain the undissolved particles

(e.g., 0.22 µm).

Analysis:

Accurately dilute the clear supernatant with an appropriate solvent to bring the

concentration within the analytical range of the chosen detection method.

Determine the concentration of zinc in the diluted solution using a suitable analytical

technique, such as:

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for high sensitivity and accuracy.

UV-Vis Spectrophotometry after forming a colored complex with a suitable reagent.

Titration methods, such as a back-titration where the unreacted acid or base is titrated

after dissolving the zinc oxide.[10]

Calculation:
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Calculate the original concentration of the dissolved zinc oxide in the undiluted

supernatant, taking into account the dilution factor. This value represents the solubility.

The following diagram illustrates the workflow of the shake-flask method for determining zinc
oxide hydrate solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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